Cas no 1257861-04-3 (ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate)

ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate structure
1257861-04-3 structure
Product Name:ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate
CAS No:1257861-04-3
MF:C7H9BrN2O2
MW:233.062560796738
MDL:MFCD20921911
CID:1026632
PubChem ID:45790711
Update Time:2025-09-23

ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromo-4-methyl-1H-pyrazole-5-carboxylate
    • ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate
    • CS-W006703
    • AM20080197
    • DTXSID40672326
    • ethyl5-bromo-4-methyl-1Hpyrazole-3-carboxylate
    • Ethyl3-bromo-4-methyl-1H-pyrazole-5-carboxylate
    • AKOS005256278
    • 1H-Pyrazole-3-carboxylic acid, 5-bromo-4-methyl-, ethyl ester
    • SCHEMBL23757849
    • AKOS015999845
    • 5-Bromo-4-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
    • FS-3591
    • Ethyl-5-bromo-4-methyl-1H-pyrazole-3-carboxylate
    • 1257861-04-3
    • MFCD12546961
    • A23950
    • EN300-304697
    • AU-004/43508118
    • MDL: MFCD20921911
    • Inchi: 1S/C7H9BrN2O2/c1-3-12-7(11)5-4(2)6(8)10-9-5/h3H2,1-2H3,(H,9,10)
    • InChI Key: NTESQBJRJKBHKE-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C(C(=O)OCC)=NN1

Computed Properties

  • Exact Mass: 231.98474g/mol
  • Monoisotopic Mass: 231.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55Ų

ethyl 5-bromo-4-methyl-1H-pyrazole-3-carboxylate Security Information

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